Cas no 201815-65-8 (4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl-
• CAS No: 201815-65-8
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• MDL: MFCD34468115
• CID: 5153404
• PubChem ID: 85765499
• Update Time: 2025-07-08

4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl-
• 8-acetyl-6-methyl-2-phenyl-chromen-4-one
• F78299
• SCHEMBL24913400
• 8-acetyl-6-methyl-2-phenylchromen-4-one
• PS-18777
• SY323288
• 201815-65-8
• 8-acetyl-6-methyl-2-phenyl-4H-chromen-4-one
• MFCD34468115

• MDL： MFCD34468115
• Inchi： 1S/C18H14O3/c1-11-8-14(12(2)19)18-15(9-11)16(20)10-17(21-18)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： URYCRGLXGVKBJS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)OC2=C(C(C)=O)C=C(C)C=C2C(=O)C=1

Computed Properties

• Exact Mass: 278.094294304g/mol
• Monoisotopic Mass: 278.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl-

Chemical Profile of 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl- (CAS No. 201815-65-8)

4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl-, identified by its CAS number 201815-65-8, is a structurally complex organic compound belonging to the benzopyranone class. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. The presence of an acetyl group at the 8-position, a methyl group at the 6-position, and a phenyl ring at the 2-position contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The benzopyranone core is a well-known motif in natural products and pharmacologically active compounds. It is characterized by a fused benzene and pyranone ring system, which often serves as a privileged structure in drug discovery. The specific substitution pattern in 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl- enhances its potential as a lead compound for developing novel therapeutic agents. Recent studies have highlighted the importance of benzopyranones in modulating various biological pathways, including inflammation, oxidative stress, and cell proliferation.

In the realm of medicinal chemistry, the synthesis of 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl- involves multi-step organic transformations that highlight the versatility of this scaffold. The acetyl group at the 8-position can be further functionalized through condensation reactions or hydrolysis, while the methyl and phenyl substituents provide handles for selective modifications. These features make it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing biological potency and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl- derivatives. Molecular docking simulations have been particularly useful in predicting binding interactions with target enzymes and receptors. For instance, studies have demonstrated its potential binding affinity to cyclooxygenase (COX) enzymes, which are key mediators of inflammatory responses. This has opened up avenues for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

The pharmacokinetic properties of 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl- are also of great interest. In vitro studies have shown that this compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. Additionally, preliminary metabolic stability assays indicate that it undergoes biotransformation primarily via cytochrome P450-mediated pathways. Understanding these metabolic routes is crucial for predicting drug-drug interactions and optimizing dosing regimens in clinical settings.

One of the most compelling aspects of 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl- is its structural diversity, which allows for extensive derivatization without losing its core pharmacophoric features. Researchers have explored various synthetic strategies to introduce additional functional groups or alter electronic properties through electron-withdrawing or electron-donating substituents. These modifications have led to a series of analogs with enhanced bioavailability and target specificity.

The role of 4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl in disease modeling has also been investigated. Preclinical studies have suggested that it may possess neuroprotective properties by inhibiting oxidative stress-induced neuronal damage. This has sparked interest in its potential applications for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its interaction with mitochondrial respiration has been explored as a possible mechanism for its therapeutic effects.

In conclusion,4H-1-Benzopyran-4-one, 8-acetyl-6-methyl-2-phenyl, represented by CAS No. 201815^{₆₅ sub > sub > sub > sub > sub > sub > sub > sub > sub > sub > - br > 65 - br > 8, represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern and versatile reactivity make it an excellent candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.}